Cas no 2942-59-8 (2-Chloronicotinic acid)

• Product Name: 2-Chloronicotinic acid
• CAS No: 2942-59-8
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• MDL: MFCD00006236
• CID: 43623
• PubChem ID: 76258
• Update Time: 2025-07-11

2-Chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloronicotinic acid
• 2-CHLORO-3-PYRIDINECARBOXYLIC ACID
• 2-CHLOROPYRIDIN-3-CARBOXYLIC ACID
• 2-CHLOROPYRIDINE-3-CARBOXYLIC ACID
• 2CLNA
• CHLORONICOTINIC ACID
• RARECHEM AL BO 0287
• TIMTEC-BB SBB004002
• 2-chloro-3-pyridinecarboxylicaci
• 3-Pyridinecarboxylic acid, 2-chloro-
• 2-CHLORO-3-CARBOXYLPYRIDINE
• 2-Chloropyridine-3-carboxylic
• 2-Chloro Nicotinc Acid
• 2-CHLORONICOTINIC ACID 2-CHLOROPYRIDIN-3-CARBOXYLIC ACID
• 2,5-Dimethylbenzoic acid
• 2-chloro-3-picolinate
• 2-Chloronicotinic ac
• 2-chloro-nicotinic acid
• 2-chloronicotinoic acid
• 2-CHLORONITINICACID
• Nicotinic acid, 2-chloro-
• 2-chloro nicotinic acid
• IBRSSZOHCGUTHI-UHFFFAOYSA-N
• 93G386213F
• 2-Chloropyrindine-3-carboxylic acid
• 2-Chloronicotinicacid
• 2-Chloroisonicotinicacid
• 2chloronicotinic acid
• 2-choronicotinic acid
• PubChem2596
• Z104474538
• EINECS 220-937-0
• FLUNIXIN MEGLUMINE IMPURITY A [EP IMPURITY]
• BB 0218348
• SCHEMBL353141
• AB00651
• M510M47
• SY001758
• 3-PYRIDINECARBOXYLIC ACID,2-CHLORO
• 3-Carboxy-2-chloropyridine
• A5493
• Niflumic acid impurity A, European Pharmacopoeia (EP) Reference Standard
• 2-Chloropyridine-3-carboxylic acid, 99%
• F2191-0179
• 2942-59-8
• NSC-378
• DTXSID9062726
• NCGC00246335-01
• PS-5333
• Niflumic acid impurity A
• SB40463
• 960360-14-9
• CNIS
• HY-W017249
• EC 220-937-0
• AKOS000119897
• UNII-93G386213F
• FT-0601274
• NS00006996
• EN300-19633
• InChI=1/C6H4ClNO2/c7-5-4(6(9)10)2-1-3-8-5/h1-3H,(H,9,10
• BP-11743
• Q27271592
• NSC 378
• HMS2619A03
• PD014281
• AC-907/30003060
• 2-chloro-pyridine-3-carboxylic acid
• AC-2515
• MFCD00006236
• P16536
• SMR000221567
• CS-W017965
• BCP27191
• CHEBI:194658
• MLS000332085
• 2-chloropyridine 3-carboxylic acid
• AM20051047
• Q-200263
• CHEMBL1505789
• NSC378
• Flunixin Meglumine Imp. A (EP): 2-Chloropyridine-3-carboxyl
• DTXCID6037984
• FLUNIXIN MEGLUMINE IMPURITY A (EP IMPURITY)
• DB-005235
• STK394287

• MDL： MFCD00006236
• Inchi： 1S/C6H4ClNO2/c7-5-4(6(9)10)2-1-3-8-5/h1-3H,(H,9,10)
• InChI Key： IBRSSZOHCGUTHI-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=CN=1
• BRN： 119023

Computed Properties

• Exact Mass: 156.99300
• Monoisotopic Mass: 156.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: White or original white crystalline powder
• Density: 1.4700
• Melting Point: 176-178 °C (dec.) (lit.)
• Boiling Point: 316.8°C at 760 mmHg
• Flash Point: 316.8 °C at 760 mmHg
• PSA: 50.19000
• LogP: 1.43320
• Solubility: Insoluble in water, soluble in benzene, toluene and other organic solvents.

2-Chloronicotinic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• Hazardous Material Identification：
• Safety Term：S24/25;S26;S37/39
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters